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Compound of Interest

Compound Name: N-Nitrosodipropylamine-d7
Cat. No.: B15555064
Get Quote
\ J

An in-depth examination of the properties, synthesis, and analysis of the deuterated internal
standard, N-Nitrosodipropylamine-d7, for use in mass spectrometry-based quantification of
nitrosamine impurities.

This technical guide provides a comprehensive overview of N-Nitrosodipropylamine-d7, a
critical tool for researchers, scientists, and drug development professionals engaged in the
analysis of N-nitroso compounds. This document details its chemical and physical properties,
provides a general synthesis protocol, outlines its use as an internal standard in analytical
methodologies, and describes the metabolic pathway of its non-deuterated analog.

Core Data Summary

The key identifiers and properties of N-Nitrosodipropylamine-d7 and its non-deuterated
counterpart are summarized below for easy reference and comparison.
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Identifier N-Nitrosodipropylamine-d7 N-Nitrosodipropylamine

Not explicitly available; 93951-
CAS Number ] 621-64-7[1][2]
96-3 (for d14 variant)

Molecular Formula CeH7D7N20][3] CeH14N20[2]
N-(1,1,2,2,3,3,3-
IUPAC Name heptadeuteriopropyl)-N- N,N-dipropylnitrous amide

propylnitrous amide[4]

Molecular Weight 137.23 g/mol [4] 130.19 g/mol [2]

Synonyms N,N-dipropylnitrous amide-d7 NDPA, Di-n-propylnitrosamine

Synthesis Protocol

While a specific, detailed synthesis protocol for N-Nitrosodipropylamine-d7 is not readily
available in the public domain, a general method for the synthesis of N-nitrosamines can be
adapted. This typically involves the reaction of a secondary amine with an acidic nitrite source.

General Experimental Protocol for the Synthesis of N-Nitrosamines:

» Dissolution: Dissolve the secondary amine (in this case, N-propyl-1,1,2,2,3,3,3-
heptadeuteriopylamine) in an appropriate solvent, such as water or a suitable organic
solvent.

 Acidification: Cool the solution in an ice bath and acidify by the dropwise addition of an acid,
such as hydrochloric acid, to achieve a pH of approximately 3.

 Nitrosation: While maintaining the low temperature, slowly add a solution of sodium nitrite in
water to the acidified amine solution. The reaction mixture is typically stirred for several
hours.

o Extraction: After the reaction is complete, extract the N-nitrosamine product from the
agueous solution using an organic solvent like dichloromethane.

 Purification: Wash the organic extract with a saturated sodium bicarbonate solution and then
with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
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reduced pressure to obtain the crude product.

o Chromatography: Purify the crude N-Nitrosodipropylamine-d7 using column
chromatography on silica gel with an appropriate eluent system to yield the pure product.

Disclaimer: This is a generalized protocol and may require optimization for specific laboratory
conditions and scaling.

Analytical Methodologies

N-Nitrosodipropylamine-d7 is primarily used as an internal standard in mass spectrometry-
based methods for the quantification of N-Nitrosodipropylamine and other nitrosamine
impurities in various matrices, particularly in pharmaceutical products. Its chemical similarity to
the analyte of interest, coupled with its distinct mass, allows for accurate correction of
variations in sample preparation and instrument response.

Experimental Protocol for GC-MS/MS Analysis of Nitrosamines using a Deuterated Internal
Standard:

e Sample Preparation:

[¢]

Accurately weigh a known amount of the sample (e.g., drug substance or product).

Dissolve the sample in a suitable solvent (e.g., dichloromethane or methanol).

[e]

o

Spike the sample solution with a known concentration of N-Nitrosodipropylamine-d7
internal standard solution.

o

Vortex or sonicate to ensure complete dissolution and mixing.

o

If necessary, perform a sample cleanup step such as solid-phase extraction (SPE) to
remove interfering matrix components.

e GC-MS/MS Instrumentation and Conditions:

o Gas Chromatograph (GC):
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= Column: A suitable capillary column, such as one with a 5% phenyl-methylpolysiloxane
stationary phase.

= Carrier Gas: Helium at a constant flow rate.
» [nlet: Splitless injection mode is often employed for trace analysis.

» Temperature Program: An optimized temperature gradient to ensure separation of the
target nitrosamines.

o Mass Spectrometer (MS/MS):
» |onization: Electron lonization (El).
» Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

= MRM Transitions: Monitor specific precursor-to-product ion transitions for both the target
nitrosamine and the deuterated internal standard.

¢ Quantification:

o Generate a calibration curve by analyzing a series of calibration standards containing
known concentrations of the target nitrosamine and a fixed concentration of the N-
Nitrosodipropylamine-d7 internal standard.

o Calculate the concentration of the nitrosamine in the sample by comparing the peak area
ratio of the analyte to the internal standard against the calibration curve.

Metabolic Pathway

The metabolic activation of N-Nitrosodipropylamine is a critical process in its carcinogenicity.
The pathway primarily involves enzymatic oxidation by cytochrome P450 enzymes.
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Caption: Metabolic activation pathway of N-Nitrosodipropylamine.

Experimental Workflow

The use of N-Nitrosodipropylamine-d7 as an internal standard is an integral part of the
analytical workflow for ensuring the safety and quality of pharmaceutical products.
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Caption: General workflow for nitrosamine analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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